1-Oxaspiro(4.5)dec-3-en-2-one, 4-(4-fluorobenzoyl)-3-methyl-
Overview
Description
1-Oxaspiro(45)dec-3-en-2-one, 4-(4-fluorobenzoyl)-3-methyl- is a complex organic compound characterized by its unique spirocyclic structure
Preparation Methods
The synthesis of 1-Oxaspiro(4.5)dec-3-en-2-one, 4-(4-fluorobenzoyl)-3-methyl- involves several steps, including the formation of the spirocyclic core and the introduction of the fluorobenzoyl and methyl groups. The synthetic routes typically involve the use of specific reagents and catalysts under controlled reaction conditions. Industrial production methods may involve scaling up these synthetic routes to produce the compound in larger quantities.
Chemical Reactions Analysis
1-Oxaspiro(4.5)dec-3-en-2-one, 4-(4-fluorobenzoyl)-3-methyl- undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.
Scientific Research Applications
This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity and interactions with biomolecules. In medicine, it could be investigated for its potential therapeutic properties. In industry, it may be used in the development of new materials or as a precursor for other industrially relevant compounds.
Comparison with Similar Compounds
1-Oxaspiro(4.5)dec-3-en-2-one, 4-(4-fluorobenzoyl)-3-methyl- can be compared with other similar spirocyclic compounds. Similar compounds include other spirocyclic ketones and lactones, which may have different substituents or functional groups. The uniqueness of this compound lies in its specific combination of the spirocyclic core, the fluorobenzoyl group, and the methyl group, which may confer distinct chemical and biological properties.
Properties
| 86560-07-8 | |
Molecular Formula |
C17H17FO3 |
Molecular Weight |
288.31 g/mol |
IUPAC Name |
4-(4-fluorobenzoyl)-3-methyl-1-oxaspiro[4.5]dec-3-en-2-one |
InChI |
InChI=1S/C17H17FO3/c1-11-14(15(19)12-5-7-13(18)8-6-12)17(21-16(11)20)9-3-2-4-10-17/h5-8H,2-4,9-10H2,1H3 |
InChI Key |
KSMBLVHLGIZQKK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C2(CCCCC2)OC1=O)C(=O)C3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl (2S,3S,4S,5R,6R)-6-[(2R,4R,5R,6R)-4-acetyloxy-6-[(2R,3S,4S,5R,6R)-5-acetyloxy-6-[(2R,3S,4R,5R,6S)-2-(acetyloxymethyl)-6-methoxy-4-phenylmethoxy-5-(phenylmethoxycarbonylamino)oxan-3-yl]oxy-2-methoxycarbonyl-4-phenylmethoxyoxan-3-yl]oxy-2-(acetyloxymethyl)-5-azidooxan-3-yl]oxy-3-[(2R,3R,4R,5S,6R)-6-(acetyloxymethyl)-3-azido-4,5-bis(phenylmethoxy)oxan-2-yl]oxy-4,5-bis(phenylmethoxy)oxane-2-carboxylate](/img/structure/B12780387.png)
